Cas no 100928-03-8 (2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol)

2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol structure
100928-03-8 structure
Product Name:2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol
CAS No:100928-03-8
MF:C19H38O2Si
MW:326.589327335358
MDL:MFCD22573340
CID:833066
PubChem ID:15230899
Update Time:2024-11-04

2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetamide, N-(5-chloro-2-pyridinyl)-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]-
    • (S)-2-((1R,3aR,4S,7aR)-4-((tert-butyldimethylsilyl)oxy)-7a-methyloctahydro-1H-inden-1-yl)propan-1-ol
    • 1H-INDENE-1-ETHANOL, 4-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]OCTAHYDRO-Β,7A-DIMETHYL-, (ΒS,1R,3AR,4S,7AR)-
    • 2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]prop
    • 100928-03-8
    • (2S)-2-[(1R,3aR,4S,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol
    • (2s)-2-((1r,3ar,4s,7ar)-4-{[tert-butyl(dimethyl)silyl]oxy}-7a-methyloctahydro-1h-inden-1-yl)propan-1-ol
    • CS-15440
    • AKOS037650882
    • CS-0005748
    • (S)-2-[(1R,3aR,4S,7aR)-4-(tert-butyl-dimethyl-silanyloxy)-7a-methyl-octahydro-inden-1-yl]-propan-1-ol
    • (S)-2-[(1R,3aR,4S,7aR)-4-(tert-Butyl-dimethylsilanyloxy)-7a-methyl-octahydro-inden-1-yl]-propan-1-ol
    • 1H-Indene-1-ethanol,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]octahydro-b,7a-dimethyl-,(bS,1R,3aR,4S,7aR)-
    • SCHEMBL3182269
    • AC-31079
    • DGEVWAPMMLVXQF-QLCXLMDBSA-N
    • 2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol
    • MDL: MFCD22573340
    • Inchi: 1S/C19H38O2Si/c1-14(13-20)15-10-11-16-17(9-8-12-19(15,16)5)21-22(6,7)18(2,3)4/h14-17,20H,8-13H2,1-7H3/t14?,15-,16-,17?,19-/m1/s1
    • InChI Key: DGEVWAPMMLVXQF-CAUUNFROSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1CCC[C@]2(C)[C@@H](C(C)CO)CC[C@@H]21

Computed Properties

  • Exact Mass: 326.264106985g/mol
  • Monoisotopic Mass: 326.264106985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.1E-3 g/L) (25 ºC),

2-[(1R,3As,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propan-1-ol Pricemore >>

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